Cas no 651309-30-7 (5-Isoquinolinesulfonamide,N-(3-aminopropyl)-1,2-dihydro-1-oxo-N-(3-phenylpropyl)-)
651309-30-7 structure
Product Name:5-Isoquinolinesulfonamide,N-(3-aminopropyl)-1,2-dihydro-1-oxo-N-(3-phenylpropyl)-
CAS No:651309-30-7
MF:C21H25N3O3S
MW:399.506503820419
CID:406330
Update Time:2024-01-29
5-Isoquinolinesulfonamide,N-(3-aminopropyl)-1,2-dihydro-1-oxo-N-(3-phenylpropyl)- Chemical and Physical Properties
Names and Identifiers
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- 5-Isoquinolinesulfonamide,N-(3-aminopropyl)-1,2-dihydro-1-oxo-N-(3-phenylpropyl)-
- 5-Isoquinolinesulfonamide, N-(3-aminopropyl)-1,2-dihydro-1-oxo-N-(3-phenylpropyl)-
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- Inchi: 1S/C21H25N3O3S/c22-13-6-16-24(15-5-9-17-7-2-1-3-8-17)28(26,27)20-11-4-10-19-18(20)12-14-23-21(19)25/h1-4,7-8,10-12,14H,5-6,9,13,15-16,22H2,(H,23,25)
- InChI Key: GLTPMDQGJAUCIN-UHFFFAOYSA-N
- SMILES: C1(=O)C2=C(C(S(N(CCCN)CCCC3=CC=CC=C3)(=O)=O)=CC=C2)C=CN1
Computed Properties
- Exact Mass: 399.16185
Experimental Properties
- Density: 1.256±0.06 g/cm3(Predicted)
- PSA: 92.5
- pka: 11.80±0.20(Predicted)
5-Isoquinolinesulfonamide,N-(3-aminopropyl)-1,2-dihydro-1-oxo-N-(3-phenylpropyl)- Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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